4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanol

• IUPAC Name: N-(4-hydroxy-4-pyridin-3-ylbutyl)-N-(trideuteriomethyl)nitrous amide
• InChI: InChI=1S/C10H15N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8,10,14H,3,5,7H2,1H3/i1D3
• InChI Key: OGRXKBUCZFFSTL-FIBGUPNXSA-N
• Canonical SMILES: CN(CCCC(C1=CN=CC=C1)O)N=O
• Isomeric SMILES: [2H]C([2H])([2H])N(CCCC(C1=CN=CC=C1)O)N=O
• Molecular Formula: C10H15N3O2
• DSSTOX Substance ID: DTXSID10662113
• Molecular Weight: 212.26 g/mol
• CAS No.: 1020719-61-2

Description

“4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanol” is a high-quality analytical standard used for the reliable and quantitative analysis of tobacco-specific nitrosamines (TSNAs). It is also known by the synonyms “4-(Methyl-d3-nitrosoamino)-1-(3-pyridinyl)-1-butanol” and "NNAL-Methyl-d3".

Molecular Structure Analysis

The empirical formula of “this compound” is C10D3H12N3O2. The molecular weight is 210.25 g/mol. The exact mass is 210.119606904 g/mol.

Scientific Research Applications

• NNAL has been identified as a valuable biomarker for human exposure to carcinogenic nitrosamines in tobacco and tobacco smoke. Its analysis in human urine using liquid chromatography and mass spectrometry methods can aid epidemiologic investigations of health risks associated with tobacco smoke exposure (Xia et al., 2005).

• The metabolism of NNAL and its inhibition by compounds found in cruciferous vegetables, like isothiocyanates, has been studied to understand the mechanisms of tobacco carcinogenesis and potential dietary interventions (Smith et al., 1990).

• Research into the DNA adducts formed by NNAL and its parent compound NNK has provided insights into their genotoxic properties, contributing to our understanding of how these tobacco-specific nitrosamines cause cancer (Peterson, 2017).

• Methods to detect NNAL at very low concentrations in human urine have been developed, which are crucial for assessing exposure to secondhand tobacco smoke and related lung cancer risks (Jacob et al., 2008).

• NNAL's role in the first-pass metabolism of tobacco-specific nitrosamines in the mouse has been explored, shedding light on its metabolic pathways (Schulze et al., 1991).

• NNAL's involvement in the inhibition of lung tumors induced by NNK has been demonstrated, highlighting its potential in cancer prevention strategies (Morse et al., 1990).

Safety and Hazards

“4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanol” is classified as Acute Tox. 3 Oral - Skin Sens. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements are H301 - H317, indicating toxicity if swallowed and the potential to cause skin allergies.